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Compound of Interest

Compound Name: Isopentane

CAS No.: 102056-77-9

Cat. No.: B10822259

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the physical properties of isopentane (2-

methylbutane), a branched-chain alkane widely utilized in laboratory settings. Understanding

these properties is crucial for its safe handling, effective use in experimental protocols, and for

the accurate interpretation of results. This document outlines key physical data, detailed

experimental methodologies for their determination, and a logical framework for considering

these properties in a laboratory context.

Core Physical and Chemical Properties
Isopentane is a colorless, highly volatile, and extremely flammable liquid with a faint gasoline-

like odor.[1][2] Its branched structure distinguishes it from its straight-chain isomer, n-pentane,

conferring unique physical characteristics.[3]

Quantitative Physical Properties of Isopentane
The following table summarizes the key physical properties of isopentane relevant to its use in

a laboratory environment.
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Property Value Units Conditions Citations

Molecular

Formula
C₅H₁₂ - - [2]

Molar Mass 72.15 g/mol - [2]

Boiling Point 27.8 - 28.2 °C at 760 mmHg [1]

Melting Point -160 to -159.77 °C - [1][2]

Density 0.620 g/cm³ at 20 °C [1][2]

Vapor Pressure 76.1 kPa at 20 °C

595 mmHg at 21.1 °C

Flash Point -51 °C Closed Cup [2]

Autoignition

Temperature
420 °C - [2]

Viscosity 0.3 mm²/s at 20 °C

Refractive Index 1.354 - at 20 °C

Solubility in

Water
<1 mg/mL at 22.8 °C [1]

Solubility in

Organic Solvents
Miscible -

with non-polar

solvents
[2]

Lower Explosive

Limit (LEL)
1.4

% by volume in

air
-

Upper Explosive

Limit (UEL)
7.6

% by volume in

air
-

Experimental Protocols for Determining Physical
Properties
Accurate determination of physical properties is fundamental in chemical research. The

following are detailed methodologies for measuring the key physical constants of volatile liquids
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like isopentane.

Boiling Point Determination (Micro-method)
Objective: To determine the temperature at which the vapor pressure of isopentane equals the

atmospheric pressure.

Materials:

Thiele tube

High-temperature mineral oil

Thermometer (-10 to 110 °C)

Small test tube (e.g., 75 x 12 mm)

Capillary tube (sealed at one end)

Rubber band or wire for attaching the test tube to the thermometer

Bunsen burner or heating mantle

Isopentane sample

Procedure:

Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

Add approximately 0.5 mL of isopentane to the small test tube.

Place the capillary tube, open end down, into the test tube containing the isopentane.

Attach the test tube to the thermometer using a rubber band or wire, ensuring the bottom of

the test tube is level with the thermometer bulb.

Suspend the thermometer and test tube assembly in the Thiele tube, ensuring the

isopentane is below the level of the oil.
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Gently heat the side arm of the Thiele tube with a Bunsen burner or a heating mantle.

As the temperature increases, a stream of bubbles will emerge from the open end of the

capillary tube.

Continue heating until a continuous and rapid stream of bubbles is observed.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles ceases and the liquid just

begins to enter the capillary tube. Record this temperature.

Record the ambient atmospheric pressure.

Melting Point Determination
Due to its extremely low melting point (-160 °C), the determination of isopentane's melting

point requires specialized low-temperature equipment, such as a cryostat, and is not typically

performed in a standard organic chemistry laboratory.

Density Measurement
Objective: To determine the mass per unit volume of isopentane.

Materials:

Pycnometer (a small glass flask with a precisely known volume)

Analytical balance (readable to ±0.0001 g)

Water bath with temperature control

Isopentane sample

Distilled water

Procedure:

Thoroughly clean and dry the pycnometer.
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Determine and record the mass of the empty, dry pycnometer.

Fill the pycnometer with distilled water and place it in a constant temperature water bath set

to 20 °C. Allow it to equilibrate for 15-20 minutes.

Carefully add or remove water until the volume is precisely at the calibration mark.

Remove the pycnometer from the water bath, dry the exterior completely, and record its

mass.

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with isopentane and repeat steps 3-5.

Calculate the density of isopentane using the following formula: Density of Isopentane =

(Mass of Isopentane / Mass of Water) * Density of Water at 20 °C

Refractive Index Measurement
Objective: To measure the extent to which light is bent as it passes through isopentane.

Materials:

Abbe refractometer

Constant temperature water bath (set to 20 °C)

Isopentane sample

Dropper

Lens paper and ethanol

Procedure:

Turn on the Abbe refractometer and the circulating water bath. Allow the prisms to reach

thermal equilibrium at 20 °C.

Clean the surfaces of the prisms with ethanol and lens paper.
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Using a dropper, apply a few drops of isopentane to the lower prism.

Close the prisms gently.

Look through the eyepiece and turn the coarse adjustment knob until the light and dark fields

are visible.

Turn the fine adjustment knob to bring the dividing line between the light and dark fields into

sharp focus.

If a colored band is visible at the dividing line, adjust the chromaticity screw until the line is

sharp and colorless.

Adjust the fine adjustment knob again to center the dividing line on the crosshairs.

Press the "read" button or look at the scale to obtain the refractive index. Record the value

and the temperature.

Logical Relationships of Isopentane's Properties for
Laboratory Use
The physical properties of isopentane are interconnected and dictate its appropriate handling,

storage, and application in a laboratory setting. The following diagram illustrates these

relationships.
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Isopentane

High Volatility

High Flammability

Nonpolar Solvent

Low Boiling Point (28°C)

High Vapor Pressure

Low Flash Point (-51°C)

Wide Explosive Limits

Storage Requirements
(Flammable Cabinet, Tightly Sealed)

Laboratory Applications
(Solvent, Cryogenics)

Handling Precautions
(Fume Hood, No Ignition Sources)

Click to download full resolution via product page

Logical relationships of isopentane's properties for lab use.

Safety, Handling, and Storage
Given its high volatility and flammability, strict safety protocols must be observed when working

with isopentane.

Handling: Always handle isopentane in a well-ventilated area, preferably within a fume

hood, to prevent the accumulation of flammable vapors.[1] Avoid all sources of ignition,

including open flames, sparks, and hot surfaces.[1] Use non-sparking tools and ensure that

all equipment is properly grounded to prevent static discharge.[1] Personal protective

equipment (PPE), including safety goggles, gloves, and a flame-retardant lab coat, is

mandatory.[1]

Storage: Store isopentane in a tightly closed, properly labeled container in a designated

flammable liquid storage cabinet.[4] The storage area should be cool, dry, and well-

ventilated, away from direct sunlight and incompatible materials such as oxidizing agents.[5]
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Spills: In the event of a spill, immediately eliminate all ignition sources. Absorb the spill with a

non-combustible material such as sand or vermiculite and place it in a sealed container for

disposal according to institutional and local regulations.

Conclusion
Isopentane is a valuable solvent and reagent in many laboratory applications. Its utility is

directly linked to its distinct physical properties, particularly its high volatility and nonpolar

nature. However, these same properties necessitate a thorough understanding and strict

adherence to safety protocols to mitigate the risks of fire and explosion. By following the

guidelines and experimental procedures outlined in this technical guide, researchers, scientists,

and drug development professionals can safely and effectively utilize isopentane in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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